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Abstract

This technical guide provides a comprehensive overview of 3-(3-aminophenyl)-N-
methylpropanamide hydrochloride (CAS No: 1201633-58-0), a molecule of significant
interest in contemporary pharmaceutical research and development. While detailed public data
on this specific compound is emerging, this document synthesizes available information with
reasoned scientific extrapolation based on its structural motifs—the aminophenyl group and the
N-methylpropanamide side chain. We will delve into its chemical identity, propose a viable
synthetic route, discuss its potential mechanisms of action, and explore its promising
applications in medicinal chemistry, particularly in the realms of neuroscience and oncology.
This guide is intended to serve as a foundational resource for researchers initiating projects
involving this compound or similar chemical scaffolds.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1521917#bc-rfq
https://www.benchchem.com/product/b1521917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-aminophenyl-n-methylpropanamide-hydrochloride
https://www.benchchem.com/product/b1521917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-aminophenyl-n-methylpropanamide-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Introduction and Chemical Identity

3-(3-aminophenyl)-N-methylpropanamide hydrochloride is an organic salt with the
molecular formula C10H15CIN20.[1] The structure features a central benzene ring substituted
with an amino group and an N-methylpropanamide group at the meta position. The
hydrochloride salt form generally enhances the compound's stability and aqueous solubility,
which is a desirable property for pharmaceutical development.[1]

The presence of a primary aromatic amine and a secondary amide functional group suggests a
molecule with versatile chemical reactivity and the potential for diverse biological interactions.
The 3-aminophenyl moiety is a common pharmacophore found in a range of biologically active
molecules, while the N-methylpropanamide chain can influence pharmacokinetic properties
and target engagement.[2][3]

Physicochemical Properties

While extensive experimental data for 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride is not widely published, we can predict its key physicochemical properties
based on its structure. These predictions are valuable for designing experimental protocols,
such as dissolution studies and formulation development.

Predicted
Property . Source/Method
Value/information
CAS Number 1201633-58-0 Chemical Supplier Data[1][4]
Molecular Formula C10H15CIN20 Chemical Supplier Data[1][4]
Molecular Weight 214.70 g/mol Chemical Supplier Data[1]
Likely a solid at room General property of similar
Appearance .
temperature organic salts

Enhanced solubility in aqueous
Solubility solutions due to the Chemical Principles[1]

hydrochloride salt

Room temperature, in a dry, ] ]
Storage ) Chemical Supplier Data[1]
well-ventilated place
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Proposed Synthesis Pathway

A plausible and efficient synthesis of 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride can be envisioned through a multi-step process, leveraging well-established
organic chemistry reactions. The following protocol is a scientifically reasoned proposal for its
laboratory-scale synthesis.

Experimental Protocol: A Proposed Synthesis

Step 1: Nitration of Phenylpropanoic Acid

» To a stirred solution of 3-phenylpropanoic acid in concentrated sulfuric acid, slowly add
concentrated nitric acid at a temperature maintained below 10°C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e Pour the reaction mixture over crushed ice to precipitate the product, 3-(3-
nitrophenyl)propanoic acid.

« Filter the solid, wash with cold water until the filtrate is neutral, and dry under vacuum.
Step 2: Amide Formation
» Dissolve the 3-(3-nitrophenyl)propanoic acid in a suitable solvent such as dichloromethane.

e Add a coupling agent, for example, (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-
b]pyridinium 3-oxid hexafluorophosphate) (HATU), and a non-nucleophilic base like
diisopropylethylamine (DIPEA).

e Add a solution of methylamine in tetrahydrofuran (THF) dropwise to the reaction mixture.
 Stir the reaction at room temperature overnight.

o Extract the product, 3-(3-nitrophenyl)-N-methylpropanamide, using standard liquid-liquid
extraction techniques and purify by column chromatography.

Step 3: Reduction of the Nitro Group
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 Dissolve the 3-(3-nitrophenyl)-N-methylpropanamide in ethanol or methanol.
o Add a catalyst, such as palladium on carbon (Pd/C).

e Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator until
the reaction is complete (monitored by TLC or LC-MS).

« Filter the reaction mixture through Celite to remove the catalyst.

o Concentrate the filtrate under reduced pressure to obtain 3-(3-aminophenyl)-N-
methylpropanamide.

Step 4: Salt Formation

Dissolve the crude 3-(3-aminophenyl)-N-methylpropanamide in a suitable organic solvent
like diethyl ether or ethyl acetate.

e Slowly add a solution of hydrochloric acid in the same solvent.
e The hydrochloride salt will precipitate out of the solution.

« Filter the solid, wash with the solvent, and dry under vacuum to yield 3-(3-aminophenyl)-N-
methylpropanamide hydrochloride.

Synthesis Workflow Diagram
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Caption: Proposed synthetic route for 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride.

Potential Mechanism of Action and Biological
Significance
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The chemical structure of 3-(3-aminophenyl)-N-methylpropanamide hydrochloride
suggests several potential mechanisms of action, making it a versatile scaffold for drug
discovery.

The 3-aminophenyl group is a known pharmacophore that can participate in various biological
interactions, including hydrogen bonding and pi-stacking with protein targets.[5] Compounds
containing this moiety have been investigated for a wide range of therapeutic applications,
including as anticancer agents and as modulators of neurological pathways.[6]

The N-methylpropanamide side chain can influence the molecule's pharmacokinetic profile.
The methyl group can play a significant role in modulating metabolic stability and binding
affinity to target proteins.[2][3] The amide linkage itself is a key structural feature in many
pharmaceuticals, contributing to their biological activity through hydrogen bonding interactions
with receptors and enzymes.[7]

Based on these structural features, 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride could potentially act as:

o A modulator of neurotransmitter systems: Its structural similarity to certain neurotransmitters
or their precursors suggests it could interact with receptors for serotonin, dopamine, or other
signaling molecules in the central nervous system.[1][8] This aligns with its suggested use in
developing treatments for neurological and psychiatric conditions.[1]

e An inhibitor of specific enzymes: The aminophenyl group can be a key binding element for
various enzymes. For instance, it is found in some kinase inhibitors and other enzyme-
targeted cancer therapies.[9]

o A precursor for more complex molecules: This compound is described as a key intermediate
in the synthesis of active pharmaceutical ingredients (APIs).[1] Its reactive amino group
allows for further chemical modifications to build more complex and potent drug candidates.

Hypothetical Signaling Pathway Interaction
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Caption: Hypothetical modulation of a cell signaling pathway.

Applications in Research and Drug Development

The primary application of 3-(3-aminophenyl)-N-methylpropanamide hydrochloride is as a
building block and intermediate in pharmaceutical research.[1] Its potential therapeutic
applications are broad and can be inferred from the known activities of structurally related
compounds.
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» Neuroscience: As suggested by supplier information, this molecule is of interest for the
development of drugs targeting neurological and psychiatric disorders, such as depression,
anxiety, and pain.[1] The aminophenyl moiety is present in compounds that interact with
serotonin and other neurotransmitter receptors.[8]

e Oncology: The aminophenyl scaffold is a component of various anticancer agents.[6] Further
derivatization of the amino group could lead to the development of novel kinase inhibitors,
cell cycle inhibitors, or other targeted cancer therapies.

» Medicinal Chemistry: As a versatile intermediate, it allows for the exploration of structure-
activity relationships (SAR) by modifying the amino and amide groups. This is a fundamental
practice in drug discovery to optimize the potency, selectivity, and pharmacokinetic
properties of lead compounds.

Safety and Handling

While specific toxicity data for 3-(3-aminophenyl)-N-methylpropanamide hydrochloride is
not readily available, it should be handled with the standard precautions for laboratory
chemicals. Based on GHS classifications for similar compounds, it may cause skin and eye
irritation and respiratory irritation.[10]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.

o Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-
ventilated area.

o Storage: Keep the container tightly closed in a dry and cool place.[1]

Conclusion

3-(3-aminophenyl)-N-methylpropanamide hydrochloride is a promising, albeit not yet
extensively characterized, molecule for pharmaceutical research and development. Its
chemical structure, featuring both a reactive aminophenyl group and a modifiable N-
methylpropanamide side chain, makes it a valuable intermediate for the synthesis of a wide
array of potential therapeutic agents. While this guide has provided a comprehensive overview
based on available data and scientific reasoning, further experimental validation of its
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synthesis, properties, and biological activities is necessary to fully unlock its potential in drug

discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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